tert-butyl (2E)-3-(4-formylphenyl)prop-2-enoate
Overview
Description
The compound “tert-butyl (2E)-3-(4-formylphenyl)prop-2-enoate” is an organic compound. It contains a tert-butyl group, a phenyl group with a formyl (aldehyde) substituent, and a prop-2-enoate (acrylate) group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of organic reactions involving the formation of the acrylate group and the introduction of the tert-butyl and formylphenyl groups .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the bulky tert-butyl group, the aromatic phenyl ring, and the double bond in the acrylate group .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the electron-rich phenyl ring, the electron-withdrawing acrylate group, and the sterically hindered tert-butyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acrylate group and the nonpolar tert-butyl group could impact its solubility .Scientific Research Applications
Photophysics
The conjugated system of tert-butyl (2E)-3-(4-formylphenyl)prop-2-enoate may exhibit interesting photophysical properties. Research in this area could explore its potential applications in optoelectronics, such as in the development of organic light-emitting diodes (OLEDs) or as a component in solar cells.
Each of these fields presents a unique avenue for the application of tert-butyl (2E)-3-(4-formylphenyl)prop-2-enoate in scientific research. The compound’s versatile functional groups offer a wide range of possibilities for innovation and discovery across multiple disciplines. The tert-butyl group’s unique reactivity pattern is a subject of ongoing research, highlighting its significance in both chemistry and biology .
Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2E)-3-(4-formylphenyl)prop-2-enoate involves the reaction of tert-butyl acetoacetate with 4-formylbenzaldehyde in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl acetoacetate", "4-formylbenzaldehyde", "base (such as sodium hydroxide or potassium carbonate)", "solvent (such as ethanol or methanol)" ], "Reaction": [ "Dissolve tert-butyl acetoacetate in the solvent.", "Add the base to the solution and stir until dissolved.", "Add 4-formylbenzaldehyde to the solution and stir for several hours at room temperature.", "Heat the mixture to reflux for several hours.", "Allow the mixture to cool and then filter the precipitated product.", "Wash the product with cold solvent and dry under vacuum to obtain tert-butyl (2E)-3-(4-formylphenyl)prop-2-enoate." ] } | |
CAS RN |
208036-26-4 |
Product Name |
tert-butyl (2E)-3-(4-formylphenyl)prop-2-enoate |
Molecular Formula |
C14H16O3 |
Molecular Weight |
232.3 |
Purity |
95 |
Origin of Product |
United States |
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